Cas no 17711-16-9 (22-Hydroxy Cholesterol(Mixture of Diastereomers))

• Product Name: 22-Hydroxy Cholesterol(Mixture of Diastereomers)
• CAS No: 17711-16-9
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 197566
• PubChem ID: 107724
• Update Time: 2025-06-07

22-Hydroxy Cholesterol(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-3,22-diol,(3b)-
• 22-hydroxycholesterol
• 22-HYDROXY CHOLESTEROL (MIXTURE OF DIASTEREOMERS),
• 22-Hydroxy Cholesterol (Mixture of Diastereomers)
• (3beta)-cholest-5-ene-3,22-diol
• Cholest-5-ene-3,22-diol, (3beta)-
• Cholest-5-ene-3beta,22-diol
• Cholest-5-ene-3β,22-diol
• (3β)-Cholest-5-ene-3,22-diol
• CHEBI:166802
• (3S,8S,9S,10R,13S,14S,17R)-17-[(2S)-3-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• SCHEMBL103514
• CHEMBL3218924
• LMST01010054
• CHOLEST-5-ENE-3.BETA.,22-DIOL
• PD015597
• Q4631298
• UNII-TJ9HV8VPD2
• cholest-5-en-3beta,22-diol
• (1R,3aS,3bS,7S,9aR,9bS,11aS)-1-[(2S)-3-hydroxy-6-methylheptan-2-yl]-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-ol
• (3.BETA.)-CHOLEST-5-ENE-3,22-DIOL
• TJ9HV8VPD2
• 17711-16-9
• DTXSID30904340
• 22-Hydroxy Cholesterol(Mixture of Diastereomers)

• Inchi： 1S/C27H46O2/c1-17(2)6-11-25(29)18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-25,28-29H,6,8-16H2,1-5H3/t18-,20-,21-,22+,23-,24-,25?,26-,27+/m0/s1
• InChI Key： RZPAXNJLEKLXNO-UKNNTIGFSA-N
• SMILES： OC(CCC(C)C)[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 402.349781
• Monoisotopic Mass: 402.349781
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 7

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 513.1±23.0 °C at 760 mmHg
• Flash Point: 213.5±17.2 °C
• Refractive Index: 1.536
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

22-Hydroxy Cholesterol(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives